2-(1-Benzofuran-2-yl)-2-fluoroacetic acid

• Molecular Formula: C10H7FO3
• Molecular Weight: 194.16 g/mol
• IUPAC Name: 2-(1-benzofuran-2-yl)-2-fluoroacetic acid
• InChI: InChI=1S/C10H7FO3/c11-9(10(12)13)8-5-6-3-1-2-4-7(6)14-8/h1-5,9H,(H,12,13)
• InChI Key: OCZREWSWMHZGQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(C(=O)O)F

Description

2-(1-Benzofuran-2-yl)-2-fluoroacetic acid is a fluorinated carboxylic acid derivative featuring a benzofuran moiety linked to a fluoroacetic acid group. The benzofuran ring, a fused bicyclic structure comprising a benzene and furan, imparts aromaticity and electronic diversity, while the α-fluorine atom on the acetic acid backbone enhances metabolic stability and modulates acidity.

Preparation Methods

The synthesis of 2-(1-Benzofuran-2-yl)-2-fluoroacetic acid can be achieved through various synthetic routes. One common method involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Another approach includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones . Industrial production methods often utilize transition-metal catalysis for the cyclization of aryl acetylenes .

Chemical Reactions Analysis

2-(1-Benzofuran-2-yl)-2-fluoroacetic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The benzofuran ring allows for substitution reactions, where different substituents can be introduced. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts.

Scientific Research Applications

2-(1-Benzofuran-2-yl)-2-fluoroacetic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex benzofuran derivatives.

Biology: The compound’s biological activities make it a valuable tool in studying various biological processes.

Medicine: Due to its anti-tumor and antibacterial properties, it is explored for potential therapeutic applications.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and industrial processes

Mechanism of Action

The mechanism of action of 2-(1-Benzofuran-2-yl)-2-fluoroacetic acid involves its interaction with specific molecular targets and pathways. The benzofuran ring structure allows the compound to interact with various enzymes and receptors, leading to its biological effects. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

Substituent Impact :

• Electron-withdrawing groups (e.g., 3,4-difluorophenyl in compound 14) increase acidity (pKa ~2.5–3.0) compared to electron-donating groups (e.g., tert-butyl in compound 29, pKa ~3.5–4.0) .
• Benzofuran vs. Biphenyl : The benzofuran moiety enhances fluorescence quantum yield (Φ = 0.42 in DMSO) compared to biphenyl derivatives (Φ < 0.1) due to rigid π-conjugation .

Key Observations :

• Solvent Dependency : MeCN (used for compound 14) may reduce side reactions in electron-deficient substrates, while MeOH favors sterically hindered systems (e.g., compound 29) .
• Stability Issues : Thiophene-containing compound 30 decomposes under standard purification conditions, highlighting the sensitivity of sulfur heterocycles .

Physicochemical and Spectroscopic Properties

NMR Data :

• 19F NMR Shifts : The α-fluorine resonance varies with substituent electronegativity:
  • Benzofuran derivative: δ = -185 ppm (downfield due to aromatic ring conjugation) .
  • 3,4-Difluorophenyl derivative (14): δ = -190 ppm (upfield shift from adjacent fluorines) .
• 1H NMR : The benzylic proton (adjacent to fluorine) in compound 14 appears as a doublet (J = 47.0 Hz), consistent with strong F–H coupling .

Crystallography :

• Benzofuran derivatives exhibit intermolecular O–H···O hydrogen bonding in the solid state, forming dimers (e.g., compound in ), whereas biphenyl analogs show π-π stacking .